N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C19H15N3O4S/c23-16-11-26-19(25)22(16)10-14(12-6-2-1-3-7-12)20-17(24)18-21-13-8-4-5-9-15(13)27-18/h1-9,14H,10-11H2,(H,20,24)
• InChI Key: RFULCMAWEVNRRJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C19H15N3O4S
• Molecular Weight: 381.4 g/mol

Description

Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules. Benzothiazoles are a subclass of thiazoles and have been found to have significant anti-tubercular activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

Thiazole is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

The chemical reactivity of thiazoles is characterized by the potential for electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

• Researchers have explored the antimicrobial potential of this compound. It has demonstrated inhibitory effects against various bacteria and fungi. .

Antiviral Properties

• In the quest for antiviral agents, scientists have investigated derivatives of this compound. .

Antihypertensive Effects

• The compound’s structure has been studied for its potential as an antihypertensive agent. .

Antidiabetic Potential

• Investigations suggest that certain derivatives of this compound may have antidiabetic properties. .

Anticancer Activity

• The benzothiazole scaffold has been evaluated for its anticancer potential. .

KATP Channel Activation and AMPA Receptor Modulation

• The compound’s influence on ion channels and neurotransmitter receptors has also been explored. .

Mechanism of Action

The mechanism of action of thiazole and benzothiazole derivatives can vary depending on the specific compound and its biological target. For example, some benzothiazole derivatives have been found to inhibit M. tuberculosis.

Future Directions

The future directions in the research of thiazole and benzothiazole derivatives are likely to continue focusing on the design and synthesis of new compounds with improved biological activities and lesser side effects. This includes the development of new methods for the synthesis of these compounds and the exploration of their potential as bioactive molecules.